Cas no 7782-64-1 (Manganese difluoride)

• Product Name: Manganese difluoride
• CAS No: 7782-64-1
• MF: F₂Mn
• MW: 92.9348564147949
• MDL: MFCD00016222
• CID: 47821
• PubChem ID: 329767508
• Update Time: 2025-06-08

Manganese difluoride Chemical and Physical Properties

Names and Identifiers

• Manganese difluoride
• Manganese(II) fluoride
• Manganese(II) fluoride dihydrate
• acetylacetonemanganese(ii)
• bis(2,4-pentanedionato)manganese(II)
• bis(acetylacetone)manganese
• manganase(II) acetylacetonate
• MANGANESE ACETYLACETONATE
• Manganese fluoride
• manganese(2+)acetylacetonate
• manganese(II) diacetylacetonate
• manganese(II)(acetylacetonate)2
• manganese(II)acetylacetonate
• Manganesepentanedionate
• MANGANOUS ACETYLACETONATE
• Mn(acac)2
• Manganese bifluoride
• Manganous fluoride
• manganese fluorure
• manganesefluoride
• Manganese(II) fluoride anhydrous, >=99.99% trace metals basis
• Manganese (II) fluoride≥98%
• Manganese (II) fluoride≥99.99%
• Manganese fluoride (MnF2)
• C.I.77738
• Difluoromanganese(II)
• Manganese fluorure [French]
• 1XRA8Q11QP
• MFCD00016222
• UNII-1XRA8Q11QP
• Manganese (II) fluoride
• DTXSID7064811
• SY077337
• Lutetium Oxide (Lu2O3) Sputtering Targets
• Q414680
• AKOS015915819
• MnF2
• Manganum Fluoratum
• EINECS 231-960-0
• Manganese(II) fluoride, 99%
• 7782-64-1
• CS-0144848
• Manganese(II) fluoride, anhydrous, >=99.99% trace metals basis
• NS00080328
• Manganese(II) fluoride, 98%

• MDL： MFCD00016222
• Inchi： 1S/2FH.Mn/h2*1H;/q;;+2/p-2
• InChI Key： CTNMMTCXUUFYAP-UHFFFAOYSA-L
• SMILES： [Mn](F)F

Computed Properties

• Exact Mass: 92.93490
• Monoisotopic Mass: 92.934856
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Rose colored crystals with rutile structure.
• Density: 3.98 g/mL at 25 °C(lit.)
• Melting Point: 856 °C (lit.)
• Boiling Point: 856°C (estimate)
• Solubility: 不溶于乙醇
• Water Partition Coefficient: Soluble in dilute hydrogen fluoride, concentrated hydrochloric acid and nitric acid. Insoluble in water and alcohol.
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: 0.84040
• Merck: 14,5729
• Sensitiveness: Hygroscopic
• Solubility: Soluble in dilute hydrogen fluoride, concentrated hydrochloric acid and nitric acid. Insoluble in water and alcohol.

Manganese difluoride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P301+P312+P330-P305+P351+P338
• Hazardous Material transportation number：UN3288
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• RTECS：OP0875000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD in guinea pigs (mg/kg): 200 orally, 700 s.c. (Waldbott)
• Storage Condition：The warehouse is low temperature, ventilated, dry, and stored separately from food raw materials

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Manganese difluoride

Recent Advances in Manganese Difluoride (7782-64-1) Research: Applications and Innovations in Chemical Biomedicine

Manganese difluoride (MnF₂, CAS: 7782-64-1) has garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties and potential applications in catalysis, materials science, and therapeutic development. Recent studies have explored its role as a catalyst in organic synthesis, its utility in advanced material fabrication, and its emerging potential in biomedical applications. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of MnF₂ research.

One of the most notable advancements in MnF₂ research is its application as a catalyst in fluorination reactions. A 2023 study published in Journal of the American Chemical Society demonstrated that MnF₂ can efficiently catalyze the fluorination of aromatic compounds under mild conditions, offering a greener alternative to traditional methods that often require harsh reagents. The study highlighted MnF₂'s high selectivity and stability, making it a promising candidate for industrial-scale applications.

In the realm of materials science, MnF₂ has been investigated for its magnetic and optical properties. Researchers at MIT recently reported the synthesis of MnF₂ nanoparticles with tunable luminescence, which could be leveraged for bioimaging and diagnostic applications. The nanoparticles exhibited excellent biocompatibility and stability in physiological conditions, paving the way for their use in in vivo imaging and targeted drug delivery systems.

Beyond its catalytic and material applications, MnF₂ has shown promise in therapeutic contexts. A preclinical study published in Nature Communications explored the use of MnF₂-based nanocomposites for cancer therapy. The nanocomposites demonstrated the ability to generate reactive oxygen species (ROS) under near-infrared light irradiation, effectively inducing apoptosis in cancer cells while sparing healthy tissues. This photodynamic therapy approach could address some of the limitations of conventional treatments, such as systemic toxicity and drug resistance.

Despite these promising developments, challenges remain in the scalable production and clinical translation of MnF₂-based technologies. Issues such as batch-to-batch variability, long-term stability, and potential toxicity at higher concentrations need to be addressed through further research. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and unlocking the full potential of MnF₂ in biomedicine.

In conclusion, manganese difluoride (7782-64-1) represents a versatile and innovative material with broad applications in chemical biomedicine. Recent studies underscore its potential as a catalyst, imaging agent, and therapeutic tool, but further research is needed to optimize its properties and ensure its safe and effective use. As the field continues to evolve, MnF₂ is poised to play an increasingly important role in advancing both fundamental science and clinical practice.